Reactive Orange 122

• CAS No.: 12220-12-1
• Molecular Formula: C6H13N.C3H5O6P
• Synonyms: REACTIVE ORANGE 122,CINO.ORANGE 122

Description

Reactive Orange 122 is an anionic dye used in the textile industry for dyeing applications. It is characterized by its bright colors and is noted for features such as a fast dyeing rate, high compatibility, and good reproducibility . From a research perspective, this dye is a significant subject in environmental science studies, particularly in the development and efficiency testing of advanced oxidation processes for wastewater treatment. Research has demonstrated that the degradation of this compound in aqueous solutions can be achieved using methods such as UV and gamma irradiation, especially when combined with an oxidant like H 2 2O 2 2, with the gamma/H 2 2O 2 2 combination showing particularly high removal efficiency . The chemical structure of this compound, as indicated by its molecular formula C 31 H 20 ClN 7 Na 4 O 16 S 5 , includes multiple sulfonate groups, contributing to its water-soluble nature . Handling should involve appropriate personal protective equipment, and it is typically supplied as an orange powder . This compound is For Research Use Only. Not for use in human or animal diagnostic or therapeutic procedures.

Ii. Structural Aspects and Synthesis Methodologies for Reactive Orange 122

Structural Elucidation and Reactive Group Characteristics of Reactive Orange 122

This compound is an anionic dye characterized by a complex aromatic structure containing multiple functional groups. smolecule.combioline.org.br Its molecular formula is C31H20ClN7Na4O16S5, and it has a molecular weight of approximately 1034.27 g/mol . indiamart.comnih.govchina-dyestuff.comdyeschemical.com The structure includes an azo chromophore and two distinct types of reactive groups: monochlorotriazine and vinyl sulphone. smolecule.combioline.org.br

Azo Chromophore Analysis in this compound

The azo chromophore (-N=N-) is a central feature of the this compound structure and is responsible for its orange color. worlddyevariety.comnih.gov Azo dyes constitute a large class of synthetic dyes, and their color is determined by the azo bonds and associated chromophores and auxochromes. nih.gov The azo group in this compound is bonded to naphthalene (B1677914) rings. worlddyevariety.comnih.govuni.lu The presence and arrangement of these azo bonds, along with other functional groups, dictate the specific shade and intensity of the color. nih.gov

Advanced Synthetic Approaches and Chemical Modifications of this compound Analogs

The synthesis of this compound and its analogs typically involves several key steps, including diazotization, coupling, sulfonation, and the introduction of reactive groups. smolecule.comworlddyevariety.com Modifications to these synthetic approaches and the chemical structure can lead to novel dyes with enhanced properties.

Novel Composite Reactive Dye Preparations and Characterization

Research into novel composite reactive dyes often focuses on improving properties such as solubility, color fastness, and reactivity. One approach involves creating composite dyes with multiple reactive groups or by combining different dye structures. For instance, a novel composite reactive orange dye has been developed adopting a dye structure with four active groups, prepared by compounding solutions, standardization, and spray-drying. google.com This composite dye demonstrated high solubility (greater than 200g/l at 20°C), good color fastness (90%), and excellent dyeing buildup, performing better than traditional reactive orange dyes like C.I. This compound in terms of fixation rate for dark colors. google.com

Another area of research involves the preparation and characterization of composite materials for the removal of this compound from wastewater, highlighting the dye's environmental relevance and the need for effective treatment methods. Studies have explored the use of magnetic polymeric composites, such as Ni-CoFe2O4/Chitosan (B1678972) and Zn-NiFe2O4/Starch, for the adsorption of this compound. springerprofessional.de Chitosan/zeolite composites have also been investigated for their adsorption efficiency in removing the dye from aqueous media. researchgate.net Characterization techniques like Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM), and Brunauer–Emmett–Teller (BET) analysis are employed to understand the properties and adsorption mechanisms of these composite materials. researchgate.net

Functionalization Strategies for Enhanced Dye Properties

Functionalization strategies aim to modify the chemical structure of reactive dyes or create novel structures to achieve improved performance characteristics. This can involve altering the chromophore, introducing different reactive groups, or incorporating solubilizing groups. The synthesis of bifunctional azo reactive dyes with two different reactive groups, such as those based on dichlorotriazine and vinyl sulfone, is an example of functionalization to enhance reactivity and fixation. mjbas.com

Iii. Environmental Behavior and Persistence of Reactive Orange 122

Recalcitrance Mechanisms of Reactive Orange 122 in Aquatic Environments

This compound is known to be recalcitrant in aquatic environments, demonstrating a notable resistance to degradation nih.govscielo.br. This resistance stems from its intricate aromatic structure and the presence of stable functional groups, including azo bonds (-N=N-), monochlorotriazine, and vinyl sulfone moieties nih.govbioline.org.brmdpi.com. These structural characteristics impede the ability of natural biological and physicochemical processes to effectively break down the dye molecule bioline.org.br. Conventional wastewater treatment methods, such as flocculation, coagulation, and activated sludge processes, are often ineffective in completely removing this compound, with a considerable portion of the dye remaining in the effluent bioline.org.br. Its stability against heat, light, and oxidizing agents further contributes to its persistence in the environment bioline.org.br.

While microbial degradation is a potential pathway for dye removal, the effectiveness varies depending on the specific microbial strains involved smolecule.com. Research exploring the decolorization capabilities of microorganisms like Streptomyces albidoflavus and Candida sp. on this compound indicates that complete degradation is not always achieved, highlighting the dye's persistence against certain microbial activities nih.govsmujo.id. For instance, a study showed that Candida sp. strain RY21703 achieved only 27.32% decolorization of this compound after 72 hours smujo.id.

The pH of the aquatic environment is another factor that can influence the reactivity and degradation pathways of this compound smolecule.com.

Ecological Implications of this compound Persistence

The persistence of this compound in aquatic environments carries significant ecological consequences. The discharge of effluents containing this dye results in visible coloration and increased turbidity in water bodies, even at low concentrations bioline.org.br. This discoloration reduces sunlight penetration into the water column, negatively impacting the photosynthetic activity of aquatic organisms crucial for maintaining the health and self-purification capacity of the ecosystem bioline.org.brsmujo.idrsc.org.

Moreover, effluents containing reactive dyes like this compound are recognized for their toxicity to aquatic life bioline.org.br. Exposure to these dyes can lead to dangerous, genotoxic, mutagenic, and potentially carcinogenic effects in aquatic organisms nih.govbioline.org.br. The breakdown of aromatic amines present in reactive dyes can produce carcinogenic and mutagenic byproducts, posing risks to aquatic biota and potentially entering the food chain iwaponline.comrsc.org. The persistence of these dyes can also result in their bioaccumulation in organisms and disrupt the balance of microbial communities within the ecosystem iwaponline.com.

A substantial portion of reactive dyes, estimated at 10-15%, is lost during textile processing, contributing to the volume of recalcitrant residues discharged into wastewater mdpi.com.

Photochemical Stability and Environmental Transformation Factors of this compound

This compound demonstrates stability when exposed to light, contributing to its persistence bioline.org.br. However, advanced oxidation processes (AOPs) have been investigated as methods to induce the degradation of this dye smolecule.comscielo.br. Photocatalysis, utilizing catalysts such as Zn/TiO2 under solar irradiation, has shown high efficiency in decolorizing this compound scielo.brresearchgate.net. A study demonstrated 99.76% discoloration of this compound in 2 hours using Zn/TiO2 calcined at 400 °C under sunlight, with the degradation following pseudo-first-order kinetics scielo.br.

Other advanced techniques explored for the transformation of this compound include sonoelectrochemistry, which combines ultrasound irradiation and electrochemistry to generate reactive radicals that facilitate degradation biotechrep.ir. Ozonation has also been applied, and its effectiveness in decolorization and COD-TOC removal is influenced by pH, with alkaline conditions favoring degradation epa.gov. Gamma ray irradiation, both alone and in combination with hydrogen peroxide, has shown potential for achieving complete color removal and significant chemical oxygen demand reduction researchgate.net. These advanced treatment methods highlight that while this compound is resistant to natural attenuation and conventional treatments, it can be effectively transformed through targeted chemical and photochemical processes.

Iv. Advanced Degradation Methodologies for Reactive Orange 122

Photocatalytic Degradation of Reactive Orange 122

Photocatalytic degradation is an emerging technology for the degradation of organic pollutants, including textile dyes, often leading to their mineralization into innocuous compounds like water and carbon dioxide scielo.br. This process typically involves semiconductor materials as catalysts that generate electron-hole pairs under light irradiation, facilitating redox reactions on the catalyst surface scielo.org.za.

Heterogeneous Photocatalysis with Semiconductor Composites

Heterogeneous photocatalysis utilizes solid semiconductor catalysts suspended in a liquid or gaseous phase to degrade pollutants scielo.org.za. Titanium dioxide (TiO2) is a widely studied semiconductor photocatalyst due to its stability, low cost, non-toxicity, and photoactivity scielo.brscielo.org.za. However, its efficiency can be limited by the rapid recombination of photogenerated electron-hole pairs and its absorption primarily in the UV region mdpi.com. To overcome these limitations, various modifications and composite materials have been developed.

Zinc/Titanium Dioxide (Zn/TiO2) Based Systems

Zinc-modified TiO2 catalysts have been explored for the photocatalytic degradation of this compound. Studies have investigated the potential application of Zn/TiO2 catalysts synthesized via the sol-gel method for the photodegradation of this compound under sunlight scielo.br. Characterization techniques such as N2 adsorption (BET method), scanning electron microscopy with energy dispersive X-ray (SEM-EDX), X-ray diffraction (XRD), and point of zero charge (PZC) analysis are employed to understand the properties of these catalysts scielo.brresearchgate.netscielo.br.

Photocatalytic tests in batch mode under natural sunlight have demonstrated the effectiveness of Zn/TiO2 catalysts scielo.brresearchgate.net. For instance, a calcination temperature of 400 °C for Zn/TiO2 catalysts showed high discoloration efficiency for this compound, achieving 99.76% discoloration in a 2-hour reaction time scielo.brresearchgate.netscielo.brbvsalud.orgscielo.br. The discoloration kinetics often follow a pseudo-first-order model scielo.brresearchgate.netscielo.br. Increasing the calcination temperature has been observed to positively affect the pseudo-first-order kinetic constant scielo.br. Furthermore, for catalysts calcined at 200 °C, increasing the metallic charge of zinc from 2% to 10% promoted an increase in discoloration scielo.br.

Lanthanum-doped Tungsten Oxide/Titanium Dioxide/Sepiolite (La3+-WO3/TiO2/Sep) Composites

Lanthanum-doped WO3/TiO2/Sepiolite (La3+-WO3/TiO2/Sep) nanoparticles have been introduced as a novel photocatalyst for the degradation of this compound under UV irradiation tandfonline.comtandfonline.com. These composites are typically synthesized using the sol-gel method tandfonline.comtandfonline.com.

Research has investigated the effects of various process parameters on the photocatalytic degradation of this compound using La3+-WO3/TiO2/Sep, including initial pH, catalyst amount, dye concentration, and ozone flow rate tandfonline.comtandfonline.com. Studies have shown that this modified catalyst can effectively remove high concentrations of the dye in a short contact time tandfonline.com. Maximum color and COD removal efficiencies of 99.9% and 90%, respectively, were reported at a dye concentration of 200 mg/L, ozone flow rate of 2.0 L/min, 0.05 g/L catalyst weight, and pH 6.9 within 4 hours tandfonline.comtandfonline.comcabidigitallibrary.org. The photodegradation of this compound with this composite has been found to follow pseudo-first-order kinetics tandfonline.comtandfonline.comcabidigitallibrary.org.

Optimization of Catalyst Synthesis and Performance

Optimization of catalyst synthesis and performance is crucial for maximizing the efficiency of photocatalytic degradation of this compound. For Zn/TiO2 catalysts, synthesis parameters such as calcination temperature and Zn loading have been investigated scielo.brresearchgate.net. A 2² factorial design with repetition at the central point has been used to guide catalyst synthesis and evaluate the effects of variables scielo.brresearchgate.netresearchgate.netscielo.br. Low calcination temperatures (200–273 °C) and Zn loadings of 2–10% have been shown to lead to high discoloration and degradation efficiency, approaching 99% researchgate.net. Statistical analysis and kinetic modeling, such as the Behnajady–Modirshahla–Ghanbery kinetic model, are employed to describe the degradation process and confirm the impact of variables researchgate.net.

For La3+-WO3/TiO2/Sep composites, optimization studies focus on operational parameters like initial pH, catalyst dosage, dye concentration, and ozone flow rate to achieve maximum color and COD removal tandfonline.comtandfonline.com. Characterization techniques like XRD, FTIR, SEM, and TEM are used to analyze the synthesized catalysts tandfonline.comcabidigitallibrary.org.

Ultraviolet (UV) and Gamma Radiation Induced Processes

Ultraviolet (UV) and gamma radiation can induce the degradation of organic dyes through various mechanisms, including direct photolysis and the generation of reactive species like hydroxyl radicals (•OH) researchgate.netingentaconnect.comresearchgate.netpjoes.com. These processes can be enhanced by the addition of oxidants like hydrogen peroxide (H2O2) researchgate.netingentaconnect.comdntb.gov.uaresearchgate.net.

UV/Hydrogen Peroxide (H2O2) Synergistic Degradation

The combination of UV radiation and hydrogen peroxide (UV/H2O2) has been investigated for the synergistic degradation of this compound ingentaconnect.comdntb.gov.uaresearchgate.netresearchgate.netnih.gov. While UV radiation or H2O2 alone may show limited degradation, their combination significantly enhances the process due to the photolysis of H2O2, which generates highly reactive hydroxyl radicals (•OH) ingentaconnect.compjoes.com.

Studies have examined the effect of variables such as UV exposure time, initial dye concentration, and H2O2 dose on the degradation efficiency ingentaconnect.comdntb.gov.uaresearchgate.net. For this compound concentrations of 50, 100, and 150 mg/L, UV radiation alone for 150 minutes resulted in removals of 64.10%, 58.84%, and 55.46%, respectively ingentaconnect.comdntb.gov.uaresearchgate.net. The addition of H2O2 (0.5 mL/L) enhanced these removals to 80.39%, 69.95%, and 67.01% for the same initial dye concentrations under UV radiation ingentaconnect.comdntb.gov.uaresearchgate.net. Another study reported 95% degradation of this compound by UV/H2O2 at 100 mg/L H2O2 for 60 minutes researchgate.net. The UV/H2O2 process has been concluded to be an efficient method for this compound removal, with degradation following pseudo-first-order kinetics ingentaconnect.comdntb.gov.uanih.gov. The removal rate increases with increasing initial oxidant concentration and temperature, and decreases with increasing initial dye concentration nih.gov.

Gamma radiation in conjunction with H2O2 has also been studied, showing high degradation efficiencies. Using a gamma absorbed dose of 5 kGy along with H2O2 (0.5 mL/L), degradation percentages of 97%, 92.54%, and 81.32% were achieved for initial dye concentrations of 50, 100, and 150 mg/L, respectively ingentaconnect.comdntb.gov.uaresearchgate.net. COD reduction was also observed with both UV/H2O2 and gamma/H2O2 treatments ingentaconnect.comdntb.gov.uaresearchgate.net.

Data Tables:

Catalyst System	Conditions (Example)	Discoloration Efficiency (%)	Reaction Time	Reference
Zn/TiO2	Calcination 400 °C, Sunlight	99.76	2 h	scielo.brresearchgate.netscielo.br
La3+-WO3/TiO2/Sep	200 mg/L dye, 2.0 L/min O3, 0.05 g/L catalyst, pH 6.9, UV	99.9	4 h	tandfonline.comtandfonline.comcabidigitallibrary.org
UV/H2O2	50 mg/L dye, 0.5 mL/L H2O2, 150 min UV	80.39	150 min	ingentaconnect.comdntb.gov.uaresearchgate.net
Gamma/H2O2	50 mg/L dye, 0.5 mL/L H2O2, 5 kGy Gamma	97	-	ingentaconnect.comdntb.gov.uaresearchgate.net

Process	Initial Dye Concentration (mg/L)	Oxidant (0.5 mL/L H2O2)	Removal (%) (150 min UV)	Removal (%) (5 kGy Gamma)	Reference
UV	50	No	64.10	-	ingentaconnect.comdntb.gov.uaresearchgate.net
UV/H2O2	50	Yes	80.39	-	ingentaconnect.comdntb.gov.uaresearchgate.net
UV	100	No	58.84	-	ingentaconnect.comdntb.gov.uaresearchgate.net
UV/H2O2	100	Yes	69.95	-	ingentaconnect.comdntb.gov.uaresearchgate.net
UV	150	No	55.46	-	ingentaconnect.comdntb.gov.uaresearchgate.net
UV/H2O2	150	Yes	67.01	-	ingentaconnect.comdntb.gov.uaresearchgate.net
Gamma	50	No	79 (at 8 kGy)	79 (at 8 kGy)	researchgate.net
Gamma/H2O2	50	Yes	-	97	ingentaconnect.comdntb.gov.uaresearchgate.net
Gamma	100	No	71 (at 8 kGy)	71 (at 8 kGy)	researchgate.net
Gamma/H2O2	100	Yes	-	92.54	ingentaconnect.comdntb.gov.uaresearchgate.net
Gamma	150	No	62 (at 8 kGy)	62 (at 8 kGy)	researchgate.net
Gamma/H2O2	150	Yes	-	81.32	ingentaconnect.comdntb.gov.uaresearchgate.net

Gamma Irradiation and Radiolysis Mechanisms

Gamma irradiation is an advanced oxidation process that can be employed for the degradation of this compound in aqueous solutions ingentaconnect.comresearchgate.net. The degradation process is initiated by the interaction of gamma rays with water, producing highly reactive species such as hydroxyl radicals (•OH), hydrated electrons (e⁻aq), and hydrogen atoms (•H) researchgate.net. These species attack the dye molecules, leading to their breakdown researchgate.net. The degradation mechanism of this compound by gamma irradiation has been observed to follow pseudo-first-order kinetics ingentaconnect.comdntb.gov.ua. The presence of hydrogen peroxide can enhance the degradation efficiency when used in conjunction with gamma irradiation ingentaconnect.comresearchgate.net.

Role of Oxidant Dose and Radiation Parameters

The efficiency of this compound degradation by gamma irradiation is influenced by several parameters, including the absorbed dose of gamma rays and the concentration of auxiliary oxidants like hydrogen peroxide ingentaconnect.comresearchgate.net. Studies have investigated the effect of variables such as gamma-ray absorbed dose, initial dye concentration, and oxidant dose on the degradation rate ingentaconnect.comresearchgate.net. For instance, increasing the absorbed dose generally leads to higher degradation rates. The addition of hydrogen peroxide has been shown to improve degradation efficiency ingentaconnect.comresearchgate.net. The removal efficiency (G-value) and dose constants (k) have been determined for gamma irradiated samples, with improvements noted in the presence of H₂O₂ ingentaconnect.comdntb.gov.ua. At an absorbed dose of 5 kGy with 0.5 mL/L H₂O₂, degradation percentages of 97%, 92.54%, and 81.32% were achieved for initial dye concentrations of 50, 100, and 150 mg/L, respectively ingentaconnect.comresearchgate.net. FTIR analysis of treated samples showed the disappearance of most peaks, indicating degradation ingentaconnect.comdntb.gov.ua.

Bioremediation and Biodegradation of this compound

Bioremediation and biodegradation approaches offer environmentally friendly alternatives for treating textile effluents containing this compound researchgate.netjabonline.in. These methods utilize the metabolic capabilities of microorganisms, including bacteria and algae, to decolorize and degrade the dye molecules smolecule.comresearchgate.netjabonline.inscione.com.

Microbial Decolorization and Degradation

Microbial decolorization and degradation of this compound primarily involve enzymatic breakdown of the complex dye structure, particularly the azo bonds (-N=N-) jabonline.in. Various microbial strains have demonstrated the ability to effectively decolorize and degrade this dye jabonline.inscione.comnih.govekb.egresearchgate.netnih.govscione.com.

Bacterial Strains (e.g., Streptomyces albidoflavus, Bacillus megaterium, Bacillus velezensis)

Several bacterial strains have been identified as effective agents for the decolorization and degradation of this compound. Streptomyces albidoflavus 3MGH has shown a strong capability to decolorize this compound, achieving up to 60.74% decolorization within 5 days at a concentration of 0.3 g/L nih.govnih.govdntb.gov.ua. This strain can also significantly reduce the total organic carbon of the dye nih.govnih.govresearchgate.net. Analysis of degraded metabolites by S. albidoflavus has revealed the presence of derivatives such as benzene, biphenyl, and naphthalene (B1677914) nih.govnih.govresearchgate.net. Bacillus megaterium and Bacillus velezensis have also been investigated for their potential in the bioremediation of reactive dyes, including this compound scione.com. Studies have shown that these bacterial species can effectively remove reactive dyes, with dye removal increasing with increased contact time due to bacterial growth scione.com.

Algal and Microalgal Systems (e.g., Chlorella vulgaris, Chlorococcum sp., Scenedesmus obliquus)

Algal and microalgal species also play a role in the bioremediation of this compound. Chlorella vulgaris has been reported to possess high efficiency in dye remediation from industrial effluent, including this compound scione.comscione.comjournalajee.com. Studies have shown that C. vulgaris can effectively remove reactive dyes through both enzymatic action and biomass adsorption journalajee.com. Chlorococcum sp. and Scenedesmus obliquus, as well as their consortium, have been investigated for their ability to degrade and remove this compound researchgate.netnih.govresearchgate.net. Maximum decolorization of this compound by a consortium of Oscillatoria sp. mixed with S. obliquus was found to be as high as 98.54% at a concentration of 20 ppm after 7 days of incubation researchgate.net. Chlorococcum sp. mixed with S. obliquus also showed high decolorization activity nih.gov.

Optimization of Biological Parameters (pH, temperature, carbon/nitrogen sources)

The efficiency of microbial decolorization and degradation of this compound is significantly influenced by environmental parameters such as pH, temperature, and the availability of carbon and nitrogen sources researchgate.netjabonline.innih.govekb.egdntb.gov.uatandfonline.comresearchgate.net. Optimal conditions vary depending on the specific microbial strain. For Streptomyces albidoflavus 3MGH, optimal conditions for maximum decolorization of this compound were found to be a temperature of 35 °C, a pH of 6, sucrose (B13894) as a carbon source, and beef extract as a nitrogen source researchgate.netnih.govnih.govdntb.gov.uaresearchgate.net. Another study with Streptomyces sp. (A5) also found optimal degradation at 35 °C and pH 6 ekb.egresearchgate.netekb.eg. For algal systems, studies on Chlorococcum sp. mixed with S. obliquus found the best decolorization activity at pH 11 and 25 °C under aeration conditions, with BG11 being a suitable medium nih.govtandfonline.com. The availability of carbon and nitrogen sources is crucial for microbial growth and enzyme production, which are essential for dye degradation jabonline.in.

Optimal Conditions for this compound Decolorization by Streptomyces albidoflavus 3MGH researchgate.netnih.govnih.govdntb.gov.uaresearchgate.net

Parameter	Optimal Value
Temperature	35 °C
pH	6
Carbon Source	Sucrose
Nitrogen Source	Beef extract

Decolorization Efficiency of this compound by Different Algal/Microalgal Species researchgate.netresearchgate.net

Algal/Microalgal Species	Decolorization Percentage	Incubation Time	Dye Concentration
Oscillatoria sp.	Up to 98%	7 days	Not specified
Scenedesmus obliquus	72%	7 days	Not specified
Chlorella vulgaris	15%	7 days	Not specified
Chlorococcum sp.	77%	7 days	Not specified
Oscillatoria sp. mixed with S. obliquus	98.54%	7 days	20 ppm

Enzymatic Biotransformation Processes

Enzymatic biotransformation offers a promising approach for the degradation of this compound, leveraging the catalytic power of enzymes to break down the complex dye molecule. Laccases, a class of enzymes, have shown potential in decolorizing textile reactive dyes, including this compound researchgate.net. Studies have investigated the use of laccase from sources such as Trametes versicolor for the decolorization of this compound researchgate.net. Immobilized laccase has demonstrated high decolorization efficiency towards aqueous solutions of this dye researchgate.net. While initial stages of the process might involve adsorption onto the support material, enzymatic decolorization becomes evident, particularly in successive dye addition systems where the adsorption capacity of the support decreases researchgate.net.

Research using Streptomyces albidoflavus 3MGH has also demonstrated the capability to decolorize this compound, achieving up to 60.74% decolorization within 5 days at a concentration of 0.3 g/L nih.gov. Optimal conditions for this decolorization included a temperature of 35 °C, pH 6, sucrose as a carbon source, and beef extract as a nitrogen source nih.gov. This enzymatic treatment also resulted in a significant reduction of total organic carbon (TOC) for this compound, with a reported reduction of 94.4% after optimization nih.gov. The specific activity of the laccase enzyme, implicated in the degradation mechanism by S. albidoflavus 3MGH, was found to be 5.96 U/mg nih.gov. Analysis of degraded metabolites using techniques like GC-MS has revealed the presence of simpler aromatic compounds such as benzene, biphenyl, and naphthalene derivatives nih.gov.

Another study explored the use of Rigidoporus sp. crude laccase for the decolorization of various synthetic dyes, including this compound researchgate.net. At a dye concentration of 100 mg/L, the crude enzyme achieved 36.61% decolorization of this compound under optimal pH at room temperature researchgate.net.

Algae and their consortia have also been investigated for the biodegradation of textile dyes like this compound researchgate.net. Immobilized Chlorococcum sp. mixed with Scenedesmus obliquus showed complete decolorization of this compound after 5 days when supplemented with 60 mg/l of ascorbic acid researchgate.net. Maximum decolorization of this compound by Chlorococcum sp. and Chlorococcum sp. mixed with S. obliquus was observed at 40 ppm after 7 days of incubation researchgate.net. Oscillatoria sp. mixed with S. obliquus achieved an even higher maximum decolorization of 98.54% for 20 ppm this compound after 7 days researchgate.net. Optimal conditions for decolorization by immobilized algae included pH 11 and 25 °C under aeration researchgate.net.

Immobilized Biocatalyst Systems

Immobilization of biocatalysts, such as enzymes or microbial cells, is a modern technique employed to enhance their stability, reusability, and efficiency in degrading pollutants like this compound researchgate.netmdpi.com. Immobilized microbial consortia have shown potential for industrial applications in effluent color removal scholaris.ca. The use of immobilized bacterial cells as biocatalysts for dye degradation has been explored mdpi.com.

Studies have investigated the use of immobilized algae and their consortia for the biodegradation of this compound researchgate.net. Immobilization of Chlorococcum sp. and its mixture with Scenedesmus obliquus has been successfully applied for removing this compound informahealthcare.com. This approach using natural carrier algae combined with immobilization is considered non-toxic and can enhance the bioremediation potential for dyes, allowing for multiple uses of the biocatalysts researchgate.net.

Immobilized laccase on various supports, including silica (B1680970) modified with imidazole (B134444), has been studied for the decolorization of this compound researchgate.net. Immobilization on silica modified by imidazole (SiIm) resulted in almost total immobilization of laccase at contact times under 45 minutes, with the immobilized enzyme showing high decolorization efficiency researchgate.net.

Adsorption-Based Removal of this compound

Adsorption is a widely applied technique for dye removal from wastewater due to its simplicity and effectiveness . This method involves the uptake of dye molecules onto the surface of a solid material (adsorbent).

Novel Adsorbent Materials

Research is continuously exploring novel adsorbent materials with enhanced capacities and efficiencies for the removal of this compound from aqueous solutions.

Ionic Liquid Modified Magnetic Nanoparticles (IL-Fe3O4)

Ionic liquid modified magnetic nanoparticles (IL-Fe3O4) have been successfully synthesized and investigated as efficient adsorbents for the removal of this compound from aqueous solutions researchgate.netcivilica.com. These nanoparticles are typically synthesized by coating ionic liquids, such as 1-tetradecyl 3-methyl imidazolium (B1220033) bromide ([C14MIM][Br]), onto the surface of Fe3O4 nanoparticles . The IL-Fe3O4 nanoparticles have demonstrated high removal efficiency for this compound, with experimental results indicating removal of more than 98% of the dye under optimum conditions researchgate.netcivilica.com.

The adsorption process using IL-Fe3O4 nanoparticles is reported to be quite fast researchgate.netcivilica.com. Studies on the adsorption kinetics have shown that the process preferably follows the pseudo-second-order kinetic model researchgate.netcivilica.com. The adsorption equilibrium data are often well-described by isotherm models, such as the Freundlich isotherm researchgate.netcivilica.com.

Various experimental parameters influencing the adsorption process, such as pH, contact time, nanoparticle dosage, and ionic liquid amount, have been studied and optimized researchgate.netcivilica.com. For instance, the effect of solution pH on the adsorption of this compound onto IL-Fe3O4 surfaces has been assessed across different pH values, with the solution pH influencing both the aqueous chemistry of the dye and the surface binding sites of the adsorbent . The optimal contact time between the sample solution and IL-Fe3O4 nanoparticles has been determined to be as short as 8 minutes in some studies . The amount of IL-Fe3O4 dosage also affects removal efficiency, with increased dosage providing a greater number of adsorption sites .

The adsorbed dye can be desorbed from the IL-Fe3O4 nanoparticles using solvents such as methanol, ethanol, and propanol, allowing for potential regeneration and reuse of the adsorbent researchgate.netcivilica.com. The desorption process is also reported to be quite fast researchgate.netcivilica.com.

Characterization techniques such as FT-IR spectroscopy, ThermoGravimetric Analysis (TGA), XRD analysis, Scanning Electron Microscopy (SEM), and BET analysis are employed to analyze the synthesized IL-Fe3O4 nanoparticles researchgate.netcivilica.com. TGA can be used to evaluate the ionic liquid content on the nanoparticles, which has been reported to be around 27.9% by weight in some cases . BET analysis helps determine the specific surface area of the magnetic nanoparticles .

The use of IL-Fe3O4 nanoparticles has also been successful in removing this compound from environmental water samples researchgate.netcivilica.com.

Chitosan-based Polymeric Bioadsorbents

Chitosan (B1678972), a polysaccharide derived from chitin, is recognized as a non-hazardous and potent adsorbent with a high adsorption capacity for dye molecules due to the presence of numerous hydroxyl and amine groups in its structure rsc.org. Chitosan-based polymeric bioadsorbents have been investigated for the removal of this compound from contaminated water icrc.ac.ir. Chitosan offers several advantages as an adsorbent, including high adsorption capacity, potential for removing various pollutants, non-toxicity, availability, low cost, and a high adsorption rate rsc.orgicrc.ac.ir.

Studies have compared the effectiveness of chitosan in removing this compound to activated carbon, with results suggesting that chitosan can be more effective icrc.ac.ir. The removal efficiency of dyes using chitosan increases with increasing contact time and adsorbent dosage icrc.ac.ir. The initial dye concentration and temperature also influence the removal efficiency icrc.ac.ir.

Chitosan-based materials can be modified or combined with other substances to enhance their adsorption properties rsc.org. For instance, chitosan/zeolite composites have been prepared to increase the adsorption efficiency of zeolite minerals for this compound researchgate.net. The preparation of hydrogels based on chitosan and nanoparticles is also an area of research for dye adsorption nih.gov.

Biomass-derived Sorbents (e.g., Trapa bispinosa's peel and fruit)

Biomass-derived sorbents, utilizing readily available and inexpensive biological materials, present an environmentally friendly option for the removal of this compound. Trapa bispinosa, locally known as "Singhara" or water chestnuts, has been investigated for the removal of this compound using its fruit and peels as a sorbent bioline.org.brcapes.gov.brbioline.org.br. This biomass can be used in free, polyvinyl alcohol immobilized, and chemically (H2O2) treated forms capes.gov.brbioline.org.br.

Studies have investigated the effect of operational parameters such as pH, initial dye concentration, and contact time on the removal of this compound using Trapa bispinosa biomass bioline.org.brcapes.gov.brbioline.org.br. Maximum dye uptake was observed at pH 1.0 capes.gov.brbioline.org.br. The highest adsorption capacity (q) was shown by H2O2-treated T. bispinosa fruit (46.36 mg g−1) and H2O2-treated T. bispinosa fruit beads (43.00 mg g−1) capes.gov.brbioline.org.br. The sorption rate is rapid, with equilibrium established relatively quickly (e.g., in 120 minutes) capes.gov.brbioline.org.br. The pseudo-second-order model has been found to describe the sorption kinetics well, with high correlation coefficients capes.gov.brbioline.org.br. The Langmuir model has also effectively described the sorption data, with good agreement between experimental and model-predicted adsorption capacities capes.gov.brbioline.org.br.

Regeneration of the sorbent through desorption cycles has been demonstrated, highlighting the environmental friendliness and economic viability of using Trapa bispinosa biomass capes.gov.brbioline.org.br. Desorption can be carried out using agents like 0.01 N NaOH bioline.org.br.

Other biomass materials, such as peanut shell powder, have also been explored as natural adsorbents for the removal of reactive dyes, although specific data for this compound from this source were not detailed in the provided snippets . Biomass-based adsorbents are generally biodegradable and low-cost, although their dye binding capacities can vary .

Adsorption Kinetics and Isotherm Modeling

Adsorption has emerged as a promising method for the removal of this compound (RO122) from wastewater due to its simplicity and efficiency. mdpi.com Studies investigating the adsorption of RO122 onto various adsorbents have focused on understanding the kinetics and equilibrium of the process through the application of kinetic and isotherm models. dntb.gov.ua

Research using ionic liquid modified magnetic nanoparticles (IL-Fe3O4) for RO122 removal found that the adsorption process preferably followed the pseudo-second-order kinetic model. This model suggests that the adsorption rate is controlled by the chemical adsorption involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.net The pseudo-second-order model generally provides a better fit for experimental data over a wider range of contact times and initial concentrations compared to the pseudo-first-order model. dntb.gov.uabioline.org.br

In terms of adsorption isotherms, the Freundlich isotherm model has been reported to preferably describe the adsorption of RO122 onto IL-Fe3O4 nanoparticles. researchgate.net The Freundlich isotherm is an empirical model that describes heterogeneous surface energy and is not limited to monolayer formation. Another study using chitosan/zeolite composites for RO122 removal also found that the Freundlich model demonstrated superior efficacy as an adsorption isotherm compared to the Langmuir isotherm model, as evidenced by a higher coefficient of determination (R²) of 0.9941. dntb.gov.ua The Langmuir isotherm, in contrast, assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. bioline.org.br

Key findings from adsorption studies on RO122:

Kinetic Model: Pseudo-second-order model is frequently the best fit, indicating chemisorption as a rate-limiting step. researchgate.netdntb.gov.uabioline.org.br

Isotherm Model: Freundlich isotherm often provides a better description of the equilibrium data, suggesting a heterogeneous adsorption surface. researchgate.netdntb.gov.ua

Factors Influencing Adsorption: Parameters such as pH, contact time, adsorbent dosage, and initial dye concentration significantly affect the adsorption efficiency. researchgate.netdntb.gov.uabioline.org.br For instance, maximum adsorption of RO122 by Trapa bispinosa biomass occurred at pH 1.0 and then declined sharply with increasing pH. bioline.org.br The optimum contact time for RO122 adsorption onto IL-Fe3O4 nanoparticles was found to be 8 minutes.

Table 1: Adsorption Kinetic and Isotherm Model Fits for this compound

Adsorbent	Kinetic Model (Best Fit)	Isotherm Model (Best Fit)	R² (Kinetic)	R² (Isotherm)	Reference
IL-Fe3O4 Magnetic Nanoparticles	Pseudo-second-order	Freundlich	Not specified	Preferably followed	researchgate.net
Trapa bispinosa biomass	Pseudo-second-order	Langmuir	0.987–1.00	Good agreement bioline.org.br	bioline.org.brresearchgate.net
Chitosan/Zeolite Composites	Pseudo-second-order	Freundlich	0.999	0.9941	dntb.gov.ua

Adsorbent Regeneration and Reusability

The economic viability and environmental sustainability of adsorption processes heavily rely on the ability to regenerate the saturated adsorbent and reuse it for multiple cycles. mdpi.combioline.org.br Several studies have investigated the regeneration and reusability of different adsorbents used for RO122 removal. uni.luscielo.br

For ionic liquid modified magnetic nanoparticles (IL-Fe3O4), the desorption process of adsorbed RO122 was investigated using solvents such as methanol, ethanol, and propanol. Both adsorption and desorption were reported to be quite fast. researchgate.net The ability to easily remove the target species from the nanoparticles after magnetic separation allows for the recovery and reuse of the magnetic nanoparticles.

Regeneration studies on Trapa bispinosa biomass used for RO122 removal involved performing desorption cycles. This regeneration process was highlighted as making the method environment-friendly and more economical. bioline.org.brresearchgate.net While specific data on the number of regeneration cycles and efficiency retention for RO122 adsorption onto Trapa bispinosa was not detailed in the provided snippets, the importance of desorption studies for the economic success of the adsorption process was emphasized. bioline.org.br

Generally, the regeneration of adsorbents aims to restore their adsorption capacity. bioline.org.br The choice of desorbing agent is crucial, ideally being active, non-harmful to the adsorbent, non-polluting, and cost-effective. mdpi.com Reusability studies are essential to monitor the stability and performance of the adsorbent over repeated adsorption-desorption cycles. mdpi.com Some adsorbents, like graphene oxide-based nano-adsorbents used for other dyes, have shown the potential for multiple reuse cycles with minimal loss in adsorption capacity. undip.ac.id

Electrochemical and Sonoelectrochemical Processes for this compound Degradation

Electrochemical and sonoelectrochemical processes are considered advanced oxidation processes (AOPs) that can effectively decolorize and degrade organic pollutants like this compound in wastewater. biotechrep.irbiotechrep.ir These methods involve the generation of reactive species, primarily hydroxyl radicals (•OH), which are powerful oxidants capable of breaking down complex dye molecules. biotechrep.irmdpi.com

Sonoelectrochemical Oxidation Mechanisms

The sonoelectrochemical process combines the effects of ultrasound irradiation and electrochemistry to enhance the degradation of organic pollutants. biotechrep.irbiotechrep.ir Ultrasound irradiation of water can lead to the formation of highly reactive radicals, such as H• and •OH, through cavitation. biotechrep.ir In the sonoelectrochemical process, the combination of ultrasound and electrochemistry can increase the generation of •OH radicals and improve the electro-oxidation reactions at the anode. biotechrep.ir

The mechanism of degradation of RO122 in sonoelectrochemistry involves the production of •OH radicals in the liquid, potentially within collapsing cavitation bubbles. biotechrep.ir Hydrogen peroxide (H₂O₂), which can be generated by the reaction of •OH radicals at the liquid-gas interface, can also be involved. biotechrep.ir The presence of an auxiliary oxidizing agent like H₂O₂ can react with radicals and other substances in the solution, further contributing to the degradation. biotechrep.ir However, studies have also shown that in the absence of added H₂O₂, hydroxyl radicals and hydrogen peroxide produced by ultrasound can still react with materials in the solution, leading to efficient decolorization and chemical oxygen demand (COD) removal. biotechrep.irbiotechrep.ir

Electrocatalytic Approaches in Wastewater Treatment

Electrocatalytic approaches utilize electrochemical systems, often with specific electrode materials or catalysts, to facilitate the oxidation of pollutants in wastewater. brunel.ac.ukjcsp.org.pkjcsp.org.pk For the treatment of this compound, electrocatalytic systems using three-dimensional electrochemical reactors (3DER) have been investigated. brunel.ac.ukjcsp.org.pkjcsp.org.pk These systems can employ various catalysts supported on materials like activated carbon, such as TiO₂/AC, V₂O₅/TiO₂/AC, and WO₃/TiO₂/AC. brunel.ac.uk

In a 3DER system with granular activated carbon as particle electrodes, each particle can act as a microelectrolysis cell, significantly increasing the effective electrode area compared to two-dimensional systems and improving process performance. brunel.ac.uk The high degradation efficiency observed in 3D electrocatalytic systems can be attributed to the synergistic effect of activated carbon adsorption, electrocatalytic activity, and electrochemical oxidation. brunel.ac.uk

Studies have optimized parameters for electrocatalytic treatment of RO122, including reaction time, voltage, solution pH, initial dye concentration, and supporting electrolyte concentration. brunel.ac.uk For instance, optimum conditions in one study using a 3DER were found to be 120 minutes reaction time, 15 volts, pH 6.5, initial concentration 250 mg/L, and NaCl concentration 0.8 g/L. brunel.ac.uk The use of different catalysts like TiO₂, V₂O₅, or WO₃ supported on activated carbon has been explored to enhance the oxidation of RO122. brunel.ac.uk

Synergistic Effects of Ultrasound and Electrochemistry

The combination of ultrasound and electrochemistry in sonoelectrochemistry leads to synergistic effects that enhance the degradation of pollutants like this compound. biotechrep.irkhushidyechem.comresearchgate.net The physicochemical effects of ultrasound, such as cavitation, microstreaming, and acoustic streaming, can improve mass transfer to the electrode surface, increase the generation of reactive species, and clean the electrode surface, all of which contribute to improved electrooxidation and decolorization rates. biotechrep.irbiotechrep.ir

The synergistic effect arises from the combined action of sonochemical and electrochemical processes. Ultrasound enhances the production of radicals and can facilitate the transport of reactants to and products away from the electrode surface. biotechrep.irbiotechrep.ir Electrochemistry provides an additional pathway for the generation of oxidizing species or direct electron transfer for pollutant degradation. uclm.es The combined approach can lead to higher degradation rates and mineralization extents compared to using ultrasound or electrochemistry alone. mdpi.com

Research on RO122 decolorization by sonoelectrochemistry has shown high removal efficiencies. biotechrep.irbiotechrep.ir For example, decolorization and COD removal rates of 97% and 95.5%, respectively, were achieved in the absence of added hydrogen peroxide at optimized conditions. biotechrep.irbiotechrep.ir This highlights the effectiveness of the synergistic effects generated by the combination of ultrasound and electrochemistry for RO122 degradation.

Other Advanced Oxidation Processes (AOPs) Applied to this compound

Beyond adsorption and electrochemical/sonoelectrochemical methods, various other Advanced Oxidation Processes (AOPs) have been applied to the degradation of this compound. AOPs are characterized by the generation of highly reactive species, primarily hydroxyl radicals (•OH), which can oxidize a wide range of organic pollutants. mdpi.com

One such AOP is ozonation, which involves the use of ozone (O₃) as a powerful oxidizing agent. tandfonline.com Ozonation of this compound using catalysts like La³⁺-doped WO₃/TiO₂/Sep photocatalyst has been studied. tandfonline.com The degradation of the dye under ozonation can be influenced by parameters such as initial pH, catalyst amount, dye concentration, and ozone flow rate. tandfonline.com Studies have shown that ozonation can achieve high color removal efficiency for RO122, following pseudo-first-order kinetics. tandfonline.com Mineralization of the dye, as indicated by COD reduction, has also been observed during ozonation. tandfonline.com

Another class of AOPs involves irradiation techniques. Studies have investigated the degradation of this compound using UV and gamma irradiation, both alone and in the presence of hydrogen peroxide (H₂O₂). researchgate.netingentaconnect.comresearchgate.net The presence of H₂O₂ can significantly enhance the degradation efficiency by increasing the generation of reactive radicals under irradiation. ingentaconnect.comresearchgate.net The degradation of RO122 under UV and gamma irradiation with H₂O₂ has been shown to follow pseudo-first-order kinetics. ingentaconnect.com High removal percentages have been reported for these processes, along with substantial reductions in COD. ingentaconnect.comresearchgate.net

Other AOPs, such as Fenton and photo-Fenton processes, which involve the generation of •OH radicals through the reaction of hydrogen peroxide with iron ions, are also commonly used for dye degradation and could potentially be applied to this compound. mdpi.com While specific studies on the direct application of classical Fenton or photo-Fenton to RO122 were not prominently detailed in the provided search results, these methods are widely recognized AOPs for textile dye treatment. The effectiveness of different AOPs can vary depending on the specific dye structure and the operating conditions. pjoes.com Combinations of different AOPs can also be employed to achieve higher degradation rates and mineralization. mdpi.com

Table 2: Examples of Other Advanced Oxidation Processes Applied to this compound

Process	Catalyst/Conditions	Key Findings	Reference
Ozonation	La³⁺-doped WO₃/TiO₂/Sep photocatalyst	High color removal, pseudo-first-order kinetics, COD reduction.	tandfonline.com
UV Irradiation + H₂O₂	Various concentrations and exposure times	Enhanced degradation compared to UV alone, pseudo-first-order kinetics, COD reduction.	ingentaconnect.comresearchgate.net
Gamma Irradiation + H₂O₂	Various doses and H₂O₂ concentrations	High degradation efficiency, pseudo-first-order kinetics, significant COD reduction.	researchgate.netingentaconnect.comresearchgate.net

Ozonation with Doped Photocatalysts

The combination of ozonation and photocatalysis, particularly with doped photocatalysts, represents a promising advanced oxidation methodology for the degradation of this compound. This integrated approach leverages the strong oxidative power of ozone with the catalytic activity of semiconductor materials under irradiation.

Research has explored the use of doped titanium dioxide (TiO₂)-based composites for the ozonation of this compound. For instance, studies have investigated La³⁺-doped WO₃/TiO₂/sep composites prepared via the sol-gel method for the degradation of RO122 under UV irradiation in the presence of ozone. tandfonline.comtandfonline.com These composites act as photocatalysts, enhancing the decomposition of ozone to produce more reactive oxygen species, thereby accelerating dye degradation.

Studies have evaluated the influence of various operational parameters on the degradation efficiency, including initial pH, catalyst dosage, dye concentration, and ozone flow rate. tandfonline.comtandfonline.com It has been shown that pH significantly affects both the discoloration kinetics and the removal of chemical oxygen demand (COD) and total organic carbon (TOC). epa.gov Alkaline conditions have generally been found to be more favorable for RO122 degradation during ozonation, leading to more pronounced COD-TOC removal compared to acidic conditions. epa.gov

In one study using La³⁺-doped WO₃/TiO₂/sep, maximum color removal of 99.9% and COD removal of 90% were achieved for a 200 mg/L dye solution within 4 hours, under specific conditions: ozone flow rate of 2.0 L/min, catalyst weight of 0.05 g/L, and pH 6.9. tandfonline.comtandfonline.com The decolorization kinetics of RO122 under these ozonation conditions with the doped photocatalyst were found to follow a pseudo-first-order model. tandfonline.comtandfonline.com The enhanced efficiency in the presence of the doped photocatalyst and ozone is attributed to the synergistic effects, where the photocatalyst promotes the generation of hydroxyl radicals from ozone and water under UV light, leading to more effective degradation of the dye molecule.

Another approach involves the use of doped ZnO thin films as photocatalysts under solar light irradiation for the decolorization of RO122. uniroma1.it Silver-doped ZnO (6% wt. Ag) thin films have shown high photocatalytic activity for the decolorization of this compound. uniroma1.it The optimal pH for this process was found to be the natural pH of the dye solution. uniroma1.it

Data from research on ozonation with doped photocatalysts highlights the effectiveness of this method and the importance of optimizing operating parameters for maximizing degradation efficiency.

Parameter	Value	Decolorization Efficiency (%)	COD Removal (%)	Reference
Dye Concentration	200 mg/L	99.9	90	tandfonline.comtandfonline.com
Ozone Flow Rate	2.0 L/min	99.9	90	tandfonline.comtandfonline.com
Catalyst Weight	0.05 g/L La³⁺/WO₃/TiO₂/sep	99.9	90	tandfonline.comtandfonline.com
pH	6.9	99.9	90	tandfonline.comtandfonline.com
Reaction Time	4 hours	99.9	90	tandfonline.comtandfonline.com
Catalyst	Ag-doped ZnO (6% wt. Ag) thin film	High	Not specified	uniroma1.it
Light Source	Solar light	High	Not specified	uniroma1.it
Optimal pH	Natural pH of dye solution	High	Not specified	uniroma1.it

Combined AOP Systems

Combined Advanced Oxidation Processes (AOPs) involve the integration of two or more AOPs or AOPs with other treatment methods to enhance the degradation of recalcitrant pollutants like this compound. These synergistic systems aim to generate a higher concentration of reactive species or utilize different degradation mechanisms simultaneously, leading to improved removal efficiency and potentially complete mineralization.

One combined AOP system explored for RO122 degradation is sonoelectrochemistry, which combines ultrasound irradiation with electrochemistry. biotechrep.irbiotechrep.ir This process has been investigated for the decolorization of this compound, and the effects of parameters such as hydrogen peroxide concentration, solution pH, dye concentration, and input voltage have been studied. biotechrep.irbiotechrep.ir Results indicate that sonoelectrochemistry can achieve high decolorization rates. In the presence of hydrogen peroxide, decolorization and COD removal efficiencies of 99% and 70%, respectively, were reported. biotechrep.irbiotechrep.ir Notably, even in the absence of hydrogen peroxide, sonoelectrochemistry demonstrated significant efficiency, with 97% decolorization and 95.5% COD removal achieved under optimized conditions. biotechrep.irbiotechrep.ir The physicochemical effects of ultrasound are believed to enhance the electrooxidation of the dye solution. biotechrep.irbiotechrep.ir

Another set of combined AOPs involves the use of UV-based processes in conjunction with oxidants such as hydrogen peroxide (H₂O₂), persulfate (S₂O₈²⁻), and peroxymonosulfate (B1194676) (HSO₅⁻). Studies comparing UV/H₂O₂, UV/S₂O₈²⁻, and UV/HSO₅⁻ processes for RO122 removal have shown that the UV/H₂O₂ process is often the most efficient and economically viable among these combinations. nih.gov Under specific conditions (oxidant concentration 50 mg/L, temperature 20 °C, pH 5), the RO122 removal efficiency followed the order UV/H₂O₂ > UV/HSO₅⁻ > UV/S₂O₈²⁻. nih.gov The removal rate generally increases with increasing initial oxidant concentration and temperature, while it decreases with increasing initial dye concentration. nih.gov Without any oxidant, using only UV radiation (254 nm), only limited RO122 removal (19.5% in 120 min) was observed in one study. nih.gov The degradation kinetics in these UV-based AOPs typically follow pseudo-first-order kinetics. nih.gov

Ionizing radiation, such as gamma irradiation, combined with hydrogen peroxide, has also been investigated as an AOP for RO122 degradation. ingentaconnect.comresearchgate.netdntb.gov.ua Studies have shown that the combination of gamma irradiation and H₂O₂ significantly enhances the degradation efficiency compared to using UV radiation with H₂O₂ or gamma irradiation alone. ingentaconnect.comresearchgate.net For example, using a 5 kGy absorbed dose along with 0.5 mL/L H₂O₂, degradation efficiencies of 97%, 92.54%, and 81.32% were achieved for initial dye concentrations of 50, 100, and 150 mg/L, respectively. ingentaconnect.com The reduction in COD was also observed in these processes. ingentaconnect.com

Combined AOP System	Conditions	Decolorization (%)	COD Removal (%)	Reference
Sonoelectrochemistry + H₂O₂	Optimized conditions (e.g., 3.0 mg/L H₂O₂, pH 7.0, 1.05 V, 10 mg/L dye)	99	70	biotechrep.irbiotechrep.ir
Sonoelectrochemistry (no H₂O₂)	Optimized conditions (e.g., pH 7.0, 1.05 V, 10 mg/L dye)	97	95.5	biotechrep.irbiotechrep.ir
UV/H₂O₂	50 mg/L H₂O₂, 20 °C, pH 5	Higher than others	Not specified	nih.gov
UV/S₂O₈²⁻	50 mg/L S₂O₈²⁻, 20 °C, pH 5	Lower than UV/H₂O₂	Not specified	nih.gov
UV/HSO₅⁻	50 mg/L HSO₅⁻, 20 °C, pH 5	Intermediate	Not specified	nih.gov
Gamma Irradiation/H₂O₂	5 kGy absorbed dose, 0.5 mL/L H₂O₂, 50 mg/L dye	97	63	ingentaconnect.com
Gamma Irradiation/H₂O₂	5 kGy absorbed dose, 0.5 mL/L H₂O₂, 100 mg/L dye	92.54	56	ingentaconnect.com
Gamma Irradiation/H₂O₂	5 kGy absorbed dose, 0.5 mL/L H₂O₂, 150 mg/L dye	81.32	53	ingentaconnect.com

These studies demonstrate that combined AOP systems are effective strategies for the degradation of this compound, offering enhanced removal efficiencies compared to single processes. The choice of the most suitable combined AOP depends on factors such as the desired degradation level, cost-effectiveness, and the specific characteristics of the wastewater.

V. Mechanistic Insights into Reactive Orange 122 Degradation Pathways

Identification and Characterization of Degradation Intermediates and Byproducts

The degradation of Reactive Orange 122 results in the formation of various intermediate compounds and byproducts. Identifying and characterizing these substances provides critical insights into how the dye molecule is broken down under different treatment processes.

Spectroscopic Analysis of Chemical Transformations (FTIR, UV-Vis)

Spectroscopic methods like Fourier Transform Infrared (FTIR) spectroscopy and Ultraviolet-Visible (UV-Vis) spectrophotometry are utilized to monitor the chemical transformations of this compound during degradation. UV-Vis spectrophotometry is commonly used to track the decolorization efficiency by measuring the decrease in absorbance at the dye's maximum wavelength, which for this compound is around 500 nm nih.govresearchgate.net. Changes in the UV-Vis spectrum, such as the broadening or disappearance of characteristic peaks, can indicate the breakdown of the chromophore structure, particularly the azo bond mdpi.comrsc.org. FTIR spectroscopy provides information about the functional groups present in the dye and its degradation products. By comparing the FTIR spectra of the original dye and the degraded samples, changes in characteristic vibrational bands corresponding to azo groups, aromatic rings, and other functional moieties can be observed, indicating bond breaking and the formation of new compounds nih.govresearchgate.net. For example, FTIR analysis of degraded metabolites of RO122 has shown specific changes and shifts in peaks compared to the control samples nih.gov.

Kinetic and Mechanistic Modeling of this compound Degradation

Kinetic and mechanistic modeling helps to understand the rate at which this compound is degraded and the underlying processes governing the reaction. These models are essential for optimizing degradation conditions and predicting the performance of treatment systems.

Pseudo-First-Order Kinetic Models

The degradation kinetics of this compound are frequently described by pseudo-first-order kinetic models, particularly in processes like photocatalysis and ozonation scielo.brresearchgate.netresearchgate.nettandfonline.comnih.gov. This model suggests that the degradation rate is proportional to the concentration of the dye. Studies on the photocatalytic degradation of RO122 using Zn/TiO2 catalysts have shown that the discoloration kinetics fit well with the pseudo-first-order model, with the kinetic constant influenced by factors such as calcination temperature scielo.brresearchgate.net. Similarly, the ozonation of RO122 has been found to follow pseudo-first-order kinetics, with the observed rate constant depending on factors like pH tandfonline.comnih.gov. In UV/persulfate processes, the degradation rate of RO122 is also described by a pseudo-first-order kinetic model, incorporating temperature as a parameter researchgate.net.

Adsorption Kinetic Models (Pseudo-Second Order, Freundlich)

While the primary focus is on degradation, adsorption can play a role in some removal processes, particularly when using adsorbent materials or catalysts with adsorptive properties. Adsorption kinetics are often analyzed using models like the pseudo-second-order and Freundlich models undip.ac.id. Although the provided search results primarily discuss adsorption kinetics in the context of removing other substances or using RO122-modified materials for adsorption researchgate.nettandfonline.com, these models are relevant for understanding the adsorption component in degradation processes where the dye first adsorbs onto the catalyst or adsorbent surface before degradation occurs. The pseudo-second-order model suggests that the adsorption rate is proportional to the square of the concentration of the adsorbate and the available active sites on the adsorbent undip.ac.id. The Freundlich isotherm model describes multilayer adsorption on heterogeneous surfaces undip.ac.id. Studies on the adsorption of various dyes onto different materials often find the pseudo-second-order model to be a good fit for the kinetic data undip.ac.idmdpi.com, and the Freundlich isotherm can describe the equilibrium data undip.ac.idtandfonline.com.

Reaction Pathway Proposals for Azo Dye Cleavage

A key aspect of this compound degradation, as an azo dye, is the cleavage of the azo bond (-N=N-). Various reaction pathway proposals exist for the cleavage of azo dyes under different degradation processes scielo.bracs.orguwindsor.ca. Oxidative degradation processes, such as those involving hydroxyl radicals, can lead to the cleavage of the N-N bond in the azo linkage acs.org. Photocatalytic degradation studies of this compound have proposed degradation mechanisms that involve the breakdown of the dye structure, including the potential cleavage of the azo bond, leading to the formation of smaller molecules scielo.brresearchgate.net. Biodegradation by microorganisms can also involve enzymatic cleavage of the azo bond nih.govuwindsor.ca. Research suggests that azo bond cleavage can occur symmetrically or asymmetrically, leading to different intermediate aromatic amines uwindsor.ca. Further oxidation of these intermediates can lead to the formation of simpler aromatic compounds, and eventually, complete mineralization to carbon dioxide, water, and inorganic ions under optimal conditions uga.edu.

Role of Specific Functional Groups in this compound Degradation Reactivity

The degradation of this compound is significantly influenced by the reactivity of its specific functional groups under various treatment methods, including biological, photocatalytic, and advanced oxidation processes.

The azo linkage (-N=N-) is a primary target for degradation, particularly in biological treatment processes. Enzymes like azoreductase can cleave the azo bond, leading to the formation of intermediate aromatic amines nih.gov. This cleavage is a key step in the decolorization of the dye, as the azo group is the main chromophore responsible for the color scielo.brmdpi.com. Studies on the biodegradation of RO 122 by microorganisms like Streptomyces albidoflavus 3MGH have shown that the rupture of the azo link is a feasible degradation route, generating various intermediates nih.gov.

Advanced oxidation processes (AOPs), such as those involving UV or gamma irradiation in the presence of hydrogen peroxide, target the dye molecule through the generation of highly reactive radicals, such as hydroxyl radicals (OH•) ingentaconnect.comresearchgate.netjcsp.org.pkdntb.gov.uajeeng.netacs.org. These radicals can attack various parts of the dye structure, including the aromatic rings and potentially the reactive groups and azo linkage, leading to their oxidation and breakdown into smaller, less harmful molecules jeeng.netacs.org. FTIR analysis in some studies has shown the disappearance of characteristic peaks corresponding to certain functional groups after treatment, indicating their degradation ingentaconnect.com.

The degradation mechanism can be complex and may involve direct oxidation of dye molecules or indirect oxidation by generated oxidants jcsp.org.pk. The specific functional groups present dictate the potential sites for radical attack and the subsequent fragmentation pathways. For example, the presence of sulfonic groups contributes to the anionic nature of the dye, which can influence its interaction with adsorbents or the charge on the surface of photocatalysts, thereby affecting degradation efficiency, particularly in processes like adsorption or photocatalysis where electrostatic interactions play a role bioline.org.brmdpi.comacs.org.

While specific quantitative data solely focused on the rate or extent of degradation for each isolated functional group within this compound across diverse studies is not consistently presented in the search results, the research findings highlight the susceptibility of the azo bond to biological cleavage and the general attack on the molecule's functional groups and aromatic structures by reactive species in advanced oxidation processes. The bifunctional nature of RO 122 with both monochlorotriazine and vinyl sulfone groups is noted as a characteristic feature bioline.org.br.

The degradation pathways can vary depending on the treatment method. In biological degradation, the focus is often on the enzymatic cleavage of the azo bond. In contrast, AOPs involve non-selective radical attack that can lead to the breakdown of multiple functional groups and the aromatic system. The recalcitrance of the dye is partly attributed to these stable functional groups and the complex aromatic structure nih.govscielo.br.

Here is a summary of the role of key functional groups based on the search results:

Functional Group	Role in this compound Structure	Role in Degradation	Relevant Degradation Methods
Azo group (-N=N-)	Chromophore, primary contributor to color	Cleavage leads to decolorization and formation of aromatic amines. nih.govscielo.brmdpi.comresearchgate.net	Biological degradation (e.g., azoreductase activity). nih.gov
Monochlorotriazine	Reactive group, forms covalent bond with fibers. nih.govbioline.org.br	Can undergo hydrolysis or be targeted by oxidative processes.	Various (e.g., AOPs).
Vinyl sulfone	Reactive group (sulfato-ethyl sulfonyl). nih.govbioline.org.br	Can undergo reactions; targeted by oxidative processes.	Various (e.g., AOPs).
Sulfonic groups	Contributes to anionic nature. mdpi.com	Influences interactions with adsorbents and charged catalyst surfaces. bioline.org.brmdpi.comacs.org	Adsorption, Photocatalysis. bioline.org.brmdpi.comacs.org
Aromatic rings	Part of the dye's core structure.	Susceptible to attack by reactive radicals in AOPs, leading to fragmentation. uniroma1.it	Advanced Oxidation Processes (AOPs), Photocatalysis. acs.orguniroma1.it

Further detailed research findings often involve identifying intermediate products formed during degradation using techniques like HPLC and GC-MS, which provides indirect evidence of which bonds and functional groups were cleaved nih.gov. FTIR analysis helps confirm the disappearance or alteration of specific functional groups after treatment ingentaconnect.cominformahealthcare.com.

Vi. Advanced Analytical and Characterization Techniques in Reactive Orange 122 Research

Spectroscopic Methodologies

Spectroscopic methods are fundamental in RO122 research, offering non-destructive ways to probe the molecular structure and monitor changes during various processes like degradation or adsorption.

Fourier Transform Infrared (FTIR) Spectroscopy for Structural Changes

FTIR spectroscopy is a powerful tool for identifying functional groups within the RO122 molecule and observing how these groups change or disappear upon degradation or interaction with treatment materials. Analysis of FTIR spectra of degraded metabolites of RO122 has shown specific changes and shifts in peaks compared to the control samples, indicating alterations in the chemical structure of the dye. nih.govresearchgate.net For example, FTIR analysis can reveal the disappearance of characteristic peaks associated with azo bonds (-N=N-) or aromatic rings, which are key components of the RO122 structure, upon successful degradation. ingentaconnect.comresearchgate.net In studies involving the adsorption of RO122 onto materials like MgO nanoparticles or ionic liquid-coated magnetic nanoparticles, FTIR is used to characterize the adsorbent material and to observe changes in its spectrum after dye adsorption, suggesting interactions between the dye and the adsorbent surface. techconnect.orgresearchgate.net Slight changes in peaks, such as one observed at 1155.36 cm⁻¹ in the FTIR spectra of dye-loaded MgO nanoparticles, might indicate dye binding processes on the adsorbent surface. techconnect.org

UV-Visible Spectrophotometry for Decolorization Monitoring

UV-Visible (UV-Vis) spectrophotometry is widely used to monitor the decolorization efficiency of various treatment processes for RO122. This technique quantifies the reduction in dye concentration by measuring the decrease in absorbance at the dye's maximum wavelength of absorption, which for RO122 is typically around 500 nm. nih.govbiotechrep.irbioline.org.br The percentage of decolorization is calculated based on the change in absorbance between the initial and observed samples. nih.gov UV-Vis spectrophotometry allows for the assessment of decolorization kinetics and the optimization of treatment parameters such as contact time, pH, and adsorbent dosage. biotechrep.irbioline.org.brresearchgate.net Studies have shown that monitoring the absorption spectrum intensity of the azo chromophore (-N=N-) using UV-Vis spectrophotometry at specific wavelengths, such as 492.50 nm for Reactive Orange 16 (a related azo dye), can determine decolorization. analis.com.my

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a valuable technique for identifying and characterizing the degradation products of RO122, particularly in studies involving advanced oxidation processes or photocatalysis. scielo.brscielo.brresearchgate.netscienceopen.com This soft ionization technique is suitable for analyzing polar and thermally labile compounds like reactive dyes and their transformation products. ESI-MS can detect ions corresponding to the intact dye molecule and its fragments, providing information about the mass-to-charge ratio (m/z) of these species. For instance, in a photocatalytic degradation study of RO122, the detection of an ion with m/z 441.5 by ESI-MS after 2 hours of reaction indicated the formation of secondary degradation compounds. scielo.brscielo.brresearchgate.netscienceopen.com Direct injection ESI-MS methods have been developed to rapidly evaluate the degradation kinetics of RO122. scielo.brscielo.br The sodiated molar mass of Reactive Orange 122 dye is reported as 1034.3 g/mol , and its exact mass is 1032.9 Da, which can be confirmed using ESI-MS. scielo.br

Gas Chromatography-Mass Spectrometry (GC-MS) for Metabolite Profiling

GC-MS is employed to identify and profile the volatile and semi-volatile metabolites formed during the biodegradation or degradation of RO122. This technique separates components of a mixture by gas chromatography before they are detected and identified by mass spectrometry. GC-MS analysis of RO122 degradation byproducts has revealed the presence of various metabolites, including benzene, biphenyl, and naphthalene (B1677914) derivatives. nih.govresearchgate.net These findings support proposed degradation mechanisms, such as the rupture of the azo link by enzymes like azoreductase, leading to the formation of intermediate aromatic amines which can be further broken down. nih.gov GC-MS provides valuable data on mass/charge values, retention times, molecular weights, and chemical structures, aiding in the identification of feasible degradation routes. nih.gov

High-Performance Liquid Chromatography (HPLC) for Degradation Assessment

HPLC is a chromatographic technique used to separate, identify, and quantify components in a mixture. In RO122 research, HPLC is utilized to assess the extent of dye degradation and to separate and analyze intermediate degradation products. nih.govresearchgate.netingentaconnect.comresearchgate.netdntb.gov.ua By monitoring the decrease in the peak area corresponding to the intact RO122 molecule over time, the efficiency of a degradation process can be evaluated. ingentaconnect.comresearchgate.netdntb.gov.ua HPLC analysis after treating dye samples with methods like gamma/H₂O₂ has shown a significant decrease in peak area, demonstrating the effectiveness of the process for dye degradation. ingentaconnect.comresearchgate.netdntb.gov.ua This technique, often coupled with UV-Vis or mass spectrometry detectors, provides detailed information on the separation and concentration of the dye and its degradation products.

Surface and Material Characterization

Characterization of the surface and structural properties of materials used for RO122 removal, such as adsorbents or photocatalysts, is essential for understanding their performance and optimizing their design. Techniques commonly employed include:

N₂ Adsorption Measurements (BET method): Used to determine the surface area and pore size distribution of materials, properties that are crucial for adsorption capacity. scielo.brscielo.br

Scanning Electron Microscopy (SEM): Provides high-resolution images of the material's surface morphology, revealing details about its structure and texture before and after dye interaction. researchgate.netbioline.org.brscielo.br SEM with Energy Dispersive X-ray (EDX) can also provide elemental analysis of the material. bioline.org.brscielo.brresearchgate.net

X-ray Diffraction (XRD): Used to identify the crystalline phases present in the material and determine its crystallite size, which can influence its reactivity or adsorption properties. techconnect.orgscielo.brscielo.br

Point of Zero Charge (PZC): Determines the pH at which the surface charge of a material is neutral. scielo.brscielo.br This is important for understanding electrostatic interactions between the material surface and the charged dye molecules like RO122, which exists as a colored anion in aqueous solution. bioline.org.brscielo.br The aqueous solution of this compound dye at 10 mg/L has a pHₚzc of about 6.0. scielo.br

These techniques collectively provide a comprehensive understanding of the physical and chemical properties of materials used in RO122 remediation, correlating these properties with their performance in dye removal or degradation.

Technique	Application in RO122 Research	Key Findings/Information Provided	Relevant Citations
FTIR Spectroscopy	Identifying structural changes during degradation/adsorption	Changes/disappearance of functional groups (e.g., azo bonds), interactions with adsorbents	nih.govresearchgate.netingentaconnect.comresearchgate.nettechconnect.orgresearchgate.net
UV-Visible Spectrophotometry	Monitoring decolorization efficiency and kinetics	Decrease in absorbance at λmax (around 500 nm), percentage of decolorization, kinetic data	nih.govbiotechrep.irbioline.org.brresearchgate.netanalis.com.my
ESI-MS	Identifying degradation products	Mass-to-charge ratio (m/z) of dye fragments and intermediates	scielo.brscielo.brresearchgate.netscienceopen.com
GC-MS	Profiling volatile/semi-volatile degradation metabolites	Identification of compounds like benzene, biphenyl, naphthalene derivatives, feasible degradation routes	nih.govresearchgate.netbiotechrep.ir
HPLC	Assessing degradation efficiency, separating intermediates	Decrease in intact dye peak area, separation of degradation products	nih.govresearchgate.netingentaconnect.comresearchgate.netdntb.gov.ua
N₂ Adsorption (BET)	Characterizing adsorbent surface area and porosity	Surface area, pore volume, pore size distribution	scielo.brscielo.br
SEM (with EDX)	Visualizing surface morphology, elemental analysis of materials	Surface structure, texture, elemental composition	researchgate.netbioline.org.brscielo.brresearchgate.net
XRD	Identifying crystalline phases, determining crystallite size	Crystalline structure, phase composition, crystallite size	techconnect.orgscielo.brscielo.br
Point of Zero Charge (PZC)	Determining surface charge behavior	pH at which surface is neutral, understanding electrostatic interactions	scielo.brscielo.br

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray (EDX)

Scanning Electron Microscopy (SEM) is a widely used technique to examine the surface morphology and microstructure of materials involved in this compound research, such as adsorbents or catalysts used for its removal or degradation. SEM provides high-resolution images that reveal the shape, size, and surface texture of these materials scielo.brresearchgate.netresearchgate.netresearchgate.netscielo.brtechconnect.orgmdpi.com. For instance, SEM analysis has been employed to observe the morphology of magnetic nanoparticles modified with ionic liquids used for this compound adsorption, showing the successful modification of the nanoparticle surface researchgate.net. Studies on photocatalytic degradation of this compound using Zn/TiO2 catalysts also utilized SEM to characterize the catalyst morphology scielo.brresearchgate.netscielo.br.

Coupled with SEM, Energy Dispersive X-ray (EDX) spectroscopy is used for elemental analysis of the sample surface scielo.brresearchgate.netresearchgate.netscielo.brbioline.org.br. EDX provides information about the elemental composition of the analyzed area, allowing researchers to confirm the presence of specific elements in materials interacting with this compound, such as the components of composite materials or the elemental makeup of adsorbents after dye uptake scielo.brresearchgate.netresearchgate.netscielo.br. This is particularly useful for verifying the successful synthesis of composite materials designed for dye removal researchgate.net.

X-ray Diffraction (XRD) for Crystalline Structure Analysis

X-ray Diffraction (XRD) is a fundamental technique for determining the crystalline structure, phase composition, and crystallite size of solid materials relevant to this compound studies scielo.brresearchgate.netscielo.brtechconnect.orgmdpi.com. By analyzing the diffraction patterns produced when X-rays interact with the crystalline lattice of a material, researchers can identify the different crystalline phases present and assess their degree of crystallinity.

In the context of this compound research, XRD has been extensively used to characterize the structural properties of adsorbents and photocatalysts. For example, XRD analysis was performed on ionic liquid coated Fe3O4 magnetic nanoparticles to confirm their crystalline structure researchgate.net. Similarly, studies investigating the photocatalytic degradation of this compound using metal oxide catalysts like Zn/TiO2 and MgO nanoparticles have utilized XRD to analyze the crystalline structure and crystallite size of the catalysts, providing insights into their potential activity scielo.brresearchgate.netscielo.brtechconnect.org. XRD analysis of MgO nanoparticles synthesized for this compound removal showed a cubic crystalline structure with a specific crystallite size techconnect.org.

Brunauer-Emmett-Teller (BET) Surface Area Analysis

Brunauer-Emmett-Teller (BET) analysis is a standard technique for determining the specific surface area, pore volume, and pore size distribution of porous materials scielo.brresearchgate.netscielo.brtechconnect.orgmdpi.com. These parameters are critical for understanding the adsorption capabilities of materials used to remove this compound from aqueous solutions. A higher surface area and appropriate pore structure generally lead to enhanced adsorption capacity.

Research on the adsorption of this compound by various materials frequently employs BET analysis. For instance, studies on ionic liquid modified magnetic nanoparticles characterized their specific surface area and pore properties using BET, revealing a relatively large surface area and specific pore diameter that contributed to their adsorption efficiency researchgate.net. BET analysis was also applied to characterize the surface area of catalysts used in the photocatalytic degradation of this compound scielo.brresearchgate.netscielo.br. In one study, the BET surface area of magnetic nanoparticles was determined to be 89.95 m²/g, with a mean pore diameter of 10.37 nm and a total pore volume of 0.2116 cm³/g .

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a thermal analysis technique used to measure the change in mass of a sample as a function of temperature or time under a controlled atmosphere scielo.brmdpi.com. TGA provides information about the thermal stability of materials and the presence of volatile components.

In this compound research, TGA can be used to assess the thermal decomposition behavior of the dye itself or, more commonly, to characterize the thermal stability and composition of materials used in remediation processes. For example, TGA was used to evaluate the ionic liquid content of modified magnetic nanoparticles synthesized for this compound adsorption, determining the percentage of ionic liquid present by weight researchgate.net. TGA is also employed to study the thermal properties of adsorbents or catalysts, providing information about their stability under different temperature conditions relevant to treatment processes mdpi.com.

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides detailed information about the surface topography, roughness, and mechanical properties of materials at the nanoscale researchgate.netmdpi.comuni-regensburg.deepfl.ch. AFM operates by scanning a sharp tip attached to a cantilever across the sample surface and measuring the forces between the tip and the surface.

AFM has been utilized in studies related to this compound, particularly in the context of developing sensors or characterizing the surface interactions between the dye and sensing materials. For instance, AFM was used as a surface study technique in the characterization of a low-cost sensor developed for the detection of heavy metals, where this compound was also investigated researchgate.net. AFM can provide insights into the surface structure and any changes occurring upon interaction with the dye or during processes like adsorption or degradation.

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive spectroscopic technique used to determine the elemental composition, chemical states, and electronic states of the surface region of a material researchgate.netresearcher.lifersc.orgmdpi.com. XPS provides valuable information about the chemical bonding and surface chemistry of materials.

In this compound research, XPS can be applied to analyze the surface composition of adsorbents or catalysts before and after interaction with the dye. This helps to understand the mechanism of adsorption or degradation by identifying the elements present on the surface and their chemical states. XPS analysis has been used in the characterization of materials like polyaniline-based composites, confirming the presence and chemical states of elements within the composite, which can be relevant when these materials are used in dye removal or sensing applications involving this compound rsc.orgmdpi.com. XPS has also been used to confirm the mechanism of adsorption of other reactive dyes onto nanocomposites, which can provide analogous insights for this compound researcher.life.

Electrochemical Characterization Techniques

Electrochemical characterization techniques are employed to study the electrical properties and redox behavior of this compound and materials used in electrochemical processes for its degradation or detection researchgate.netjcsp.org.pkbiotechrep.irbiotechrep.irmdpi.com. These techniques involve measuring the current or potential response of a system under controlled electrochemical conditions.

In the context of this compound, electrochemical methods are relevant for investigating its electrochemical oxidation or reduction, which can be pathways for its degradation jcsp.org.pkbiotechrep.irbiotechrep.ir. Studies on the sonoelectrochemical degradation of this compound have utilized electrochemical principles to assess the efficiency of the process biotechrep.irbiotechrep.ir. Furthermore, electrochemical techniques are crucial in the development of electrochemical sensors for the detection and quantification of this compound researchgate.netmdpi.com. These techniques can help understand the interaction between the dye and the electrode surface and optimize sensor performance researchgate.net. The electrochemical behavior of synthetic orange dyes, including this compound, is often linked to the redox activity of their azo groups mdpi.com.

6.4. Water Quality Parameter Measurement (Chemical Oxygen Demand - COD, Total Organic Carbon - TOC)

The assessment of water quality parameters such as Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) is crucial in research involving the degradation and treatment of this compound (RO122). These parameters provide insights into the extent of organic pollution and the effectiveness of treatment processes in mineralizing the dye and its byproducts. High levels of COD and TOC in dye effluent pose significant environmental challenges, contributing to ecological damage and potential alterations in pH levels. frontiersin.org An increase in COD, for instance, can lead to the discoloration of water resources receiving these effluents. frontiersin.org

Research employing various advanced oxidation processes (AOPs) and biological methods to treat RO122-containing wastewater frequently utilizes COD and TOC measurements to quantify the removal of organic matter. For example, studies on the degradation of RO122 using UV and gamma irradiation in the presence of H2O2 have reported significant reductions in COD. Using UV/H2O2 (0.5 mL/L), COD reductions of 77%, 64%, and 57% were observed for initial dye concentrations of 50, 100, and 150 mg/L, respectively. researchgate.netingentaconnect.comdntb.gov.ua Similarly, gamma/H2O2 treatment resulted in COD reductions of 63%, 56%, and 53% for the same initial concentrations. researchgate.netingentaconnect.comdntb.gov.ua

Sonoelectrochemical treatment has also been investigated for RO122 decolorization and degradation, with COD removal being a key performance indicator. In the presence of hydrogen peroxide, sonoelectrochemistry achieved approximately 70% COD removal after 90 minutes. biotechrep.ir Notably, optimizing the sonoelectrochemical process in the absence of hydrogen peroxide significantly improved COD removal to 95.5% at 90 minutes. biotechrep.ir

The application of electrochemically generated ozone for RO122 treatment has demonstrated that COD and TOC removal are indicative of dye degradation. epa.gov Studies have shown that COD-TOC removal is more pronounced under alkaline conditions during ozonation. epa.gov The evaluation of the COD/TOC ratio can further indicate the reduction in recalcitrance of the soluble organic matter after ozonation. epa.gov

Photocatalytic degradation studies using materials like granite waste have also monitored TOC removal to assess mineralization. In one study, solar photo-Fenton treatment of RO122 using granite waste achieved a 68.7% TOC removal at pH 3.0 and a 29.2% TOC removal at pH 6.5. researchgate.net

Biological treatment methods, such as those utilizing microorganisms like Streptomyces albidoflavus 3MGH, have shown promising results in TOC reduction. After optimization, treatment with S. albidoflavus 3MGH resulted in a significant reduction of 94.4% in the total organic carbon of RO122. nih.gov

Here are some detailed research findings on COD and TOC removal during RO122 treatment:

Treatment Method	Initial RO122 Concentration (mg/L)	Oxidant/Conditions	COD Removal (%)	TOC Removal (%)	Reference
UV/H2O2	50	0.5 mL/L H2O2	77	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
UV/H2O2	100	0.5 mL/L H2O2	64	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
UV/H2O2	150	0.5 mL/L H2O2	57	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	50	5 kGy, 0.5 mL/L H2O2	63	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	100	5 kGy, 0.5 mL/L H2O2	56	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	150	5 kGy, 0.5 mL/L H2O2	53	Not specified	researchgate.netingentaconnect.comdntb.gov.ua
Sonoelectrochemistry	Not specified	With H2O2 (90 min)	~70	Not specified	biotechrep.ir
Sonoelectrochemistry	Not specified	Without H2O2 (90 min)	95.5	Not specified	biotechrep.ir
Solar Photo-Fenton (Granite Waste)	Not specified	pH 3.0	Not specified	68.7	researchgate.net
Solar Photo-Fenton (Granite Waste)	Not specified	pH 6.5	Not specified	29.2	researchgate.net
Biological (S. albidoflavus 3MGH)	Not specified	Optimized conditions	Not specified	94.4	nih.gov

Table 1: Summary of COD and TOC Removal in this compound Treatment Studies

Treatment Method	Initial RO122 Concentration (mg/L)	Oxidant/Conditions	Parameter Measured	Removal (%)	Reference
UV/H2O2	50	0.5 mL/L H2O2	COD	77	researchgate.netingentaconnect.comdntb.gov.ua
UV/H2O2	100	0.5 mL/L H2O2	COD	64	researchgate.netingentaconnect.comdntb.gov.ua
UV/H2O2	150	0.5 mL/L H2O2	COD	57	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	50	5 kGy, 0.5 mL/L H2O2	COD	63	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	100	5 kGy, 0.5 mL/L H2O2	COD	56	researchgate.netingentaconnect.comdntb.gov.ua
Gamma/H2O2	150	5 kGy, 0.5 mL/L H2O2	COD	53	researchgate.netingentaconnect.comdntb.gov.ua
Sonoelectrochemistry	Not specified	With H2O2 (90 min)	COD	~70	biotechrep.ir
Sonoelectrochemistry	Not specified	Without H2O2 (90 min)	COD	95.5	biotechrep.ir
Solar Photo-Fenton (Granite Waste)	Not specified	pH 3.0	TOC	68.7	researchgate.net
Solar Photo-Fenton (Granite Waste)	Not specified	pH 6.5	TOC	29.2	researchgate.net
Biological (S. albidoflavus 3MGH)	Not specified	Optimized conditions	TOC	94.4	nih.gov

Vii. Emerging Research Directions and Future Perspectives in Reactive Orange 122 Studies

Development of Novel Hybrid Treatment Technologies

Hybrid treatment technologies combine different physical, chemical, and biological processes to enhance the removal efficiency and mineralization of recalcitrant organic pollutants like Reactive Orange 122 iwaponline.com. These integrated approaches aim to overcome the limitations of individual methods and achieve synergistic effects.

One promising hybrid approach is the combination of sonoelectrochemistry with other processes. Sonoelectrochemistry, which integrates ultrasound irradiation with electrochemistry, has shown potential for the decolorization of RO122. Studies have investigated the sonoelectrochemical process in the presence and absence of hydrogen peroxide (H₂O₂) for RO122 decolorization. In the presence of H₂O₂, complete decolorization was achieved in 90 minutes, with approximately 70% Chemical Oxygen Demand (COD) removal. Optimizing parameters such as H₂O₂ concentration, dye concentration, pH, and input voltage significantly impacts the efficiency of this method. In the absence of H₂O₂, sonoelectrochemistry achieved 97% decolorization and 95.5% COD removal at 90 minutes under optimized conditions biotechrep.ir. The physicochemical effects of ultrasound are believed to enhance the electrooxidation of the dye solution and accelerate the decolorization rate biotechrep.irresearchgate.net.

Another area of hybrid technology involves the use of advanced oxidation processes (AOPs) in combination with other techniques. AOPs generate highly reactive species, such as hydroxyl radicals, which can efficiently degrade reactive dyes iwaponline.com. Research on other reactive orange dyes, like Reactive Orange 4, has explored the combination of hydrodynamic cavitation (HC) with oxidizing agents such as H₂O₂ and ozone iwaponline.com. While specific hybrid AOP studies focusing solely on this compound were not extensively detailed in the search results, the success with similar reactive dyes suggests this is a relevant emerging direction.

Furthermore, the use of magnetic polymeric composites as adsorbents in conjunction with other treatment methods is being explored for the sustainable treatment of RO122 and textile effluent springerprofessional.deresearchgate.net. These composites, such as Ni-CoFe₂O₄/Chitosan (B1678972) and Zn-NiFe₂O₄/Starch, have demonstrated effectiveness in dye removal through adsorption springerprofessional.de. The optimization of factors like pH, composite dose, contact time, temperature, and initial dye concentration are crucial for maximizing dye removal efficiency springerprofessional.deresearchgate.net.

Computational Chemistry and Theoretical Modeling of this compound Degradation

Computational chemistry and theoretical modeling play a crucial role in understanding the degradation mechanisms of complex organic molecules like this compound at a molecular level. These approaches can provide insights into reaction pathways, intermediate products, and the influence of various parameters on the degradation process.

While direct computational studies specifically on the degradation of this compound were not prominently featured in the search results, related studies on other azo dyes, such as Metanil Yellow and Orange II, provide valuable insights into the application of computational methods in this field acs.org. Density Functional Theory (DFT) calculations have been employed to investigate the degradation of these dyes, providing information on chemical reactivity descriptors like chemical potential, free energy, chemical hardness, and electrophilicity index acs.org. Natural population analysis and Fukui indices can identify the most reactive sites on the dye molecule for attack by reactive species, such as hydroxyl radicals generated during photocatalytic processes acs.org.

Theoretical models, such as the Langmuir-Hinshelwood pseudo-first-order model, have been used to describe the kinetics of photocatalytic degradation of RO122 using catalysts like Zn/TiO₂ scielo.brresearchgate.net. These models help in understanding the reaction rate and the influence of factors like catalyst concentration and calcination temperature scielo.brresearchgate.net.

The proposed degradation mechanism of Orange-122 during photocatalytic processes has been investigated, and mass spectrometry has been used to identify degraded byproducts scielo.brresearchgate.net. Computational modeling can complement these experimental findings by predicting potential degradation pathways and the structures of intermediate compounds.

Sustainable Approaches for this compound Management and Valorization

Sustainable management of this compound involves not only its effective removal from wastewater but also exploring environmentally friendly treatment methods and potentially valorizing the dye or its degradation products.

Biological treatment methods, such as biodegradation by microorganisms, represent a sustainable approach for dye decolorization and degradation researchgate.netmdpi.com. Studies have evaluated the effectiveness of microbial strains like Streptomyces albidoflavus 3MGH in decolorizing and degrading RO122 researchgate.netnih.gov. This strain demonstrated significant decolorization and reduction in total organic carbon (TOC) of RO122 under optimized conditions, including temperature, pH, carbon source (sucrose), and nitrogen source (beef extract) researchgate.netnih.gov. Analytical techniques like FTIR and GC-MS have been used to analyze the degraded byproducts, revealing the presence of less harmful metabolites such as benzene, biphenyl, and naphthalene (B1677914) derivatives researchgate.netnih.gov. The specific activity of enzymes like laccase, involved in the biodegradation mechanism, has also been investigated researchgate.netnih.gov.

Adsorption using environmentally friendly sorbents is another sustainable approach. Materials like the peel of Trapa bispinosa, in free, immobilized, or chemically treated forms, have been investigated for their ability to remove RO122 from aqueous solutions bioline.org.br. The adsorption capacity is influenced by parameters such as pH, initial dye concentration, and contact time bioline.org.br. Regeneration of the adsorbent through desorption cycles enhances the sustainability and economic viability of this method bioline.org.br.

The development of magnetic polymeric composites for the treatment of RO122 also aligns with sustainable approaches, particularly if the materials are derived from renewable resources and can be easily recovered and reused springerprofessional.deresearchgate.net.

Valorization of this compound or its degradation products into valuable substances is an emerging area. While specific examples of RO122 valorization were not detailed in the search results, the broader concept of valorizing textile waste and dyes is gaining attention in the pursuit of a circular economy. This could involve converting the dye or its breakdown products into pigments, intermediates for other chemical syntheses, or even energy through processes like anaerobic digestion, although further research is needed in this specific area for RO122.

Microencapsulation of this compound for Controlled Release or Specific Applications

Microencapsulation involves enclosing the dye molecule within a protective shell material, typically a polymer upc.eduugent.beupc.edu. This technique can protect the dye from secondary reactions and allow for its controlled release under specific stimuli upc.eduugent.beupc.edu. While microencapsulation of dyes is commonly explored to improve dyeing efficiency and reduce environmental impact by minimizing dye loss in effluent, it also opens possibilities for novel applications of this compound beyond traditional textile dyeing.

Research has demonstrated the microencapsulation of C.I. This compound using polymers like poly(lactic-acid-co-glycolic-acid) (PLGA) and polyvinyl alcohol (PVA) via methods such as solvent evaporation upc.eduugent.beupc.edu. The resulting microcapsules can form a core-shell structure with a spherical shape and homogeneous size upc.eduugent.beupc.edu. UV-VIS spectroscopy can assess the encapsulation efficiency, and mathematical models like Korsmeyer-Peppas and Higuchi can quantify the controlled release of the dye upc.eduugent.beupc.edu. Studies have shown that the release profile can be controlled, with maximum release occurring within a specific timeframe upc.edu.

The primary objective of microencapsulating reactive dyes like RO122 in the textile industry is to increase dye yield and protect the dye molecule until it reaches the fiber, triggered by specific conditions upc.eduugent.be. This can lead to reduced dye consumption and lower concentrations of residual dye in wastewater upc.edu.

Beyond improving dyeing processes, microencapsulation of RO122 could potentially be explored for other specific applications where a controlled release of the dye is desired. While the search results did not detail such applications for RO122 specifically, microencapsulation in general is used in various fields, including pharmaceuticals, cosmetics, food, and agrochemicals, for controlled release of active ingredients mdpi.comnih.govcore.ac.ukmdpi.com. Potential future applications for microencapsulated RO122 might include smart textiles that change color under certain conditions, indicators in various systems, or as a component in functional materials, though these are speculative and require dedicated research.

The choice of encapsulating material and microencapsulation technique is crucial and depends on the desired release mechanism and the intended application mdpi.commdpi.com. Release can be triggered by factors such as temperature variations, solubility changes, pH changes, or the biodegradability of the shell material mdpi.commdpi.com.

Interactive Data Table: Microencapsulation of this compound

Encapsulating Polymer	Method	Encapsulation Efficiency (%)	Release Model	Key Finding	Source
PLGA	Solvent Evaporation	49.09 ± 0.11	Korsmeyer-Peppas, Higuchi	Efficient encapsulation and controlled release.	upc.edu
PLGA and PVA	Solvent Evaporation	Not specified	Korsmeyer-Peppas, Higuchi	Formation of core-shell microcapsules.	ugent.beupc.edu

Interactive Data Table: Biodegradation of this compound by Streptomyces albidoflavus 3MGH

Parameter	Optimal Condition	Decolorization (%)	TOC Reduction (%)	Source
Temperature	35 °C	~60.74 (in 5 days)	94.4	researchgate.netnih.gov
pH	6	~60.74 (in 5 days)	94.4	researchgate.netnih.gov
Carbon Source	Sucrose (B13894)	~60.74 (in 5 days)	94.4	researchgate.netnih.gov
Nitrogen Source	Beef extract	~60.74 (in 5 days)	94.4	researchgate.netnih.gov

Interactive Data Table: Adsorption of this compound by Trapa bispinosa Peel

Sorbent Type	Optimal pH	Maximum Adsorption Capacity (mg/g)	Equilibrium Time (min)	Source
H₂O₂-treated T. bispinosa fruit	1.0	46.36	120	bioline.org.br
H₂O₂-treated T. bispinosa fruit beads	1.0	43.00	120	bioline.org.br

Q & A

Q. Answer :

• UV-Vis Spectroscopy : Monitor dye concentration and degradation kinetics by measuring absorbance at λ_max (specific to RO 122's chromophore). Calibration curves should cover 50–150 mg/L, with controls for pH and temperature effects .
  
• FTIR Analysis : Identify functional group changes (e.g., disappearance of azo bonds [-N=N-] or sulfonic acid groups) post-degradation. Use attenuated total reflection (ATR) mode for solid-phase samples .
• HPLC : Quantify degradation efficiency by comparing peak areas of parent dye and byproducts. Optimize mobile phase (e.g., acetonitrile/water with 0.1% formic acid) and column (C18 reversed-phase) for resolution .

Basic: How can researchers ensure reproducibility in adsorption studies using chitosan/zeolite composites for RO 122 removal?

Q. Answer :

• Experimental Controls : Include blank samples (composite-free) and replicate experiments (n ≥ 3) to assess variability.
• pH Optimization : Conduct trials at pH 2–6 to exploit electrostatic interactions between protonated amine groups (composite) and anionic dye .
• Data Reporting : Specify composite synthesis parameters (e.g., chitosan:zeolite ratio, crosslinking agent concentration) and characterize using BET surface area and SEM .

Advanced: How do conflicting degradation efficiencies reported for UV/H2O2 vs. gamma/H2O2 systems arise, and how can they be resolved?

Q. Answer :

• Variable Sensitivity : UV efficiency depends on lamp intensity (e.g., 254 nm, 30 W) and H₂O₂ concentration (0.5–1.5 mL/L), while gamma systems require precise absorbed dose calibration (1–5 kGy). Cross-validate results using standardized dosimeters .
• Mechanistic Differences : UV generates hydroxyl radicals (•OH) via H₂O₂ photolysis, whereas gamma radiation ionizes water directly. Use scavengers (e.g., tert-butanol) to quantify •OH contributions .
• Statistical Reconciliation : Apply ANOVA to compare datasets, accounting for variables like initial dye concentration (50–150 mg/L) and COD reduction thresholds .

Advanced: What advanced kinetic models best describe the adsorption of RO 122 onto novel composites, and how should parameters be validated?

Q. Answer :

• Model Selection : Test pseudo-first-order (PFO) and pseudo-second-order (PSO) models for kinetic fit. Use nonlinear regression (R² > 0.95) and Akaike Information Criterion (AIC) for model robustness .
• Isotherm Analysis : Compare Langmuir (monolayer adsorption) and Freundlich (heterogeneous surface) models. Calculate maximum adsorption capacity (q_max) and validate with thermodynamic parameters (ΔG, ΔH) .
• Error Analysis : Report confidence intervals for rate constants (k) and use sensitivity analysis to identify dominant variables (e.g., pH, temperature) .

Advanced: How can green chemistry principles be integrated into RO 122 degradation studies to minimize secondary pollution?

Q. Answer :

• Oxidant Selection : Replace H₂O₂ with bio-derived oxidants (e.g., peroxymonosulfate activated by Fe⁰) to reduce toxicity .
• Energy Efficiency : Optimize UV exposure time using response surface methodology (RSM) or employ solar simulators for photocatalysis .
• Byproduct Analysis : Use LC-MS to identify degradation intermediates and assess ecotoxicity via Daphnia magna bioassays .

Basic: What are the critical steps in designing a study to analyze RO 122’s stability under varying environmental conditions?

Q. Answer :

• Factor Screening : Use a Plackett-Burman design to prioritize variables (pH, temperature, light exposure, ionic strength).
• Accelerated Aging : Expose dye solutions to UV light (365 nm) or elevated temperatures (40–60°C) and monitor degradation via UV-Vis .
• Data Precision : Report measurements with appropriate significant figures (e.g., ±0.01 absorbance units) and use control samples for baseline correction .

Advanced: How can machine learning enhance the prediction of RO 122 adsorption efficiency on composite materials?

Q. Answer :

• Dataset Curation : Compile input variables (composite porosity, zeta potential, dye concentration) and output (q_e). Ensure datasets are balanced and normalized .
• Algorithm Training : Test artificial neural networks (ANN) vs. random forest models. Use k-fold cross-validation to prevent overfitting.
• Interpretability : Apply SHAP (SHapley Additive exPlanations) to identify feature importance (e.g., pH contributes 40% to prediction accuracy) .

Basic: What are the best practices for synthesizing and characterizing chitosan/zeolite composites for RO 122 removal?

Q. Answer :

• Synthesis Protocol : Crosslink chitosan with glutaraldehyde (2% v/v) and immobilize zeolite nanoparticles via sonication (30 min, 40 kHz). Dry composites at 60°C for 24 h .
• Characterization :
  • XRD : Confirm zeolite crystallinity and chitosan amorphicity.
  • FTIR : Verify covalent bonding (e.g., Schiff base formation between chitosan and glutaraldehyde) .
• Batch Studies : Conduct adsorption experiments at 150 rpm, 25°C, and 1 g/L composite dosage .